Cas no 335255-82-8 (3-(1H-1,2,3-Triazol-1-yl)benzoic acid)

• Product Name: 3-(1H-1,2,3-Triazol-1-yl)benzoic acid
• CAS No: 335255-82-8
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 2118167
• PubChem ID: 22224853
• Update Time: 2025-05-26

3-(1H-1,2,3-Triazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,3-triazol-1-yl)Benzoic acid
• NDILQXVACSSLIV-UHFFFAOYSA-N
• NE25039
• 3-[1,2,3]triazol-1-yl-benzoic acid
• Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-
• Z1520645769
• 3-(1H-1,2,3-Triazol-1-yl)benzoic acid

• Inchi： 1S/C9H7N3O2/c13-9(14)7-2-1-3-8(6-7)12-5-4-10-11-12/h1-6H,(H,13,14)
• InChI Key： NDILQXVACSSLIV-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N1C=CN=N1)=O

Computed Properties

• Exact Mass: 189.054
• Monoisotopic Mass: 189.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(1H-1,2,3-Triazol-1-yl)benzoic acid

Recent Advances in the Application of 3-(1H-1,2,3-Triazol-1-yl)benzoic acid (CAS: 335255-82-8) in Chemical Biology and Pharmaceutical Research

3-(1H-1,2,3-Triazol-1-yl)benzoic acid (CAS: 335255-82-8) has emerged as a versatile scaffold in chemical biology and pharmaceutical research due to its unique structural features and functional group compatibility. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors, antimicrobial agents, and targeted drug delivery systems. This research briefing provides an overview of the latest advancements and applications of this compound, focusing on its role in medicinal chemistry and drug discovery.

One of the most significant developments in the use of 3-(1H-1,2,3-Triazol-1-yl)benzoic acid is its incorporation into click chemistry-based drug design strategies. Researchers have leveraged the triazole moiety for efficient conjugation with various biomolecules, enabling the rapid assembly of complex drug candidates. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel EGFR inhibitors, where the compound served as a critical linker to enhance binding affinity and selectivity.

In antimicrobial research, 3-(1H-1,2,3-Triazol-1-yl)benzoic acid derivatives have shown promising activity against drug-resistant bacterial strains. A recent investigation reported in Bioorganic & Medicinal Chemistry Letters revealed that structural modifications at the benzoic acid position yielded compounds with potent inhibitory effects against MRSA (Methicillin-resistant Staphylococcus aureus). The study emphasized the compound's role as a pharmacophore in addressing antibiotic resistance challenges.

The compound's application extends to targeted cancer therapy, where its chemical properties facilitate the development of prodrugs and drug conjugates. Research published in Molecular Pharmaceutics (2024) described its use in creating pH-sensitive drug delivery systems, taking advantage of the triazole-benzoic acid structure for controlled release mechanisms in tumor microenvironments. This approach has shown improved therapeutic efficacy while minimizing off-target effects in preclinical models.

From a synthetic chemistry perspective, recent methodological advances have optimized the production of 3-(1H-1,2,3-Triazol-1-yl)benzoic acid and its derivatives. A 2024 Organic Process Research & Development article detailed a scalable, green chemistry approach using continuous flow technology, significantly improving yield and purity while reducing environmental impact. These process improvements have enhanced the compound's accessibility for pharmaceutical applications.

Looking forward, the unique properties of 3-(1H-1,2,3-Triazol-1-yl)benzoic acid position it as a valuable building block for next-generation therapeutics. Ongoing research explores its potential in PROTAC (Proteolysis Targeting Chimera) development and covalent inhibitor design, where its dual functionality offers distinct advantages. As the pharmaceutical industry continues to seek novel chemical entities with improved drug-like properties, this compound is expected to play an increasingly important role in drug discovery pipelines.